Cas no 1807038-61-4 (Ethyl 6-cyano-3-mercapto-2-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 6-cyano-3-mercapto-2-(trifluoromethylthio)phenylacetate
• CAS No: 1807038-61-4
• MF: C₁₂H₁₀F₃NO₂S₂
• MW: 321.338510990143
• CID: 4945030
• Update Time: 2025-07-19

Ethyl 6-cyano-3-mercapto-2-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-3-mercapto-2-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C12H10F3NO2S2/c1-2-18-10(17)5-8-7(6-16)3-4-9(19)11(8)20-12(13,14)15/h3-4,19H,2,5H2,1H3
• InChI Key： GBOFPBVDTCNDKB-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C(=CC=C(C#N)C=1CC(=O)OCC)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 394
• XLogP3: 3.7
• Topological Polar Surface Area: 76.4

Additional information on Ethyl 6-cyano-3-mercapto-2-(trifluoromethylthio)phenylacetate

Ethyl 6-cyano-3-mercapto-2-(trifluoromethylthio)phenylacetate (CAS No. 1807038-61-4): A Comprehensive Overview

Ethyl 6-cyano-3-mercapto-2-(trifluoromethylthio)phenylacetate, identified by its CAS number 1807038-61-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, combines several functional groups that make it a versatile intermediate in the development of novel therapeutic agents. The presence of a cyano group, a thiol group, and a trifluoromethylthio group within its framework imparts unique reactivity and potential biological activity, making it a subject of extensive research and exploration.

The< strong>Ethyl 6-cyano-3-mercapto-2-(trifluoromethylthio)phenylacetate molecule exhibits a phenylacetic acid derivative structure, which is a common scaffold in medicinal chemistry due to its proven pharmacological properties. The cyano group at the 6-position enhances the electrophilicity of the aromatic ring, facilitating further functionalization through nucleophilic substitution reactions. Concurrently, the thiol group at the 3-position introduces nucleophilic character, enabling reactions with electrophiles such as acylation or alkylation. The trifluoromethylthio group at the 2-position adds electron-withdrawing effects, influencing the electronic properties of the aromatic system and potentially modulating the compound's biological activity.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various biological pathways relevant to human diseases. The< strong>Ethyl 6-cyano-3-mercapto-2-(trifluoromethylthio)phenylacetate compound has been investigated for its potential role in inhibiting enzymes involved in inflammatory and metabolic disorders. Studies have demonstrated that derivatives of this compound exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. The trifluoromethylthio group, in particular, has been shown to enhance binding affinity and selectivity, making it an attractive moiety for drug design.

The< strong>Ethyl 6-cyano-3-mercapto-2-(trifluoromethylthio)phenylacetate CAS No. 1807038-61-4 has also been explored in the context of anticancer research. Preclinical studies suggest that this compound can induce apoptosis in cancer cell lines by modulating key signaling pathways involved in cell proliferation and survival. The cyano group has been identified as a critical moiety for interacting with biological targets, while the thiol group provides a site for redox-sensitive modifications that can selectively target cancer cells. These findings highlight the compound's potential as a lead molecule for developing novel anticancer agents.

The synthesis of< strong>Ethyl 6-cyano-3-mercapto-2-(trifluoromethylthio)phenylacetate involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The introduction of the cyano group typically involves cyanation reactions such as lithiation followed by reaction with carbon dioxide or copper(I) cyanide. The thiol group is often introduced via thiophilic substitution reactions or by reduction of disulfides. The trifluoromethylthio group can be incorporated through nucleophilic substitution reactions using trifluoromethanesulfenates or via cross-coupling reactions involving organometallic intermediates. Advanced synthetic techniques such as flow chemistry and microwave-assisted synthesis have been employed to optimize reaction efficiency and scalability.

The pharmacokinetic properties of< strong>Ethyl 6-cyano-3-mercapto-2-(trifluoromethylthio)phenylacetate are also of significant interest. In vitro studies have revealed that this compound exhibits good solubility in organic solvents, which is advantageous for formulation development. Additionally, preliminary pharmacokinetic studies suggest that it undergoes moderate metabolism with a reasonable half-life, indicating potential for therapeutic efficacy when administered orally or intravenously. Further investigations into its absorption, distribution, metabolism, and excretion (ADME) profiles are necessary to optimize dosing regimens and minimize side effects.

The< strong>Ethyl 6-cyano-3-mercapto-2-(trifluoromethylthio)phenylacetate CAS No. 1807038-61-4 represents a promising candidate for further development in pharmaceutical applications. Its unique structural features offer multiple opportunities for medicinal chemistry optimization to enhance potency, selectivity, and bioavailability. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play a crucial role in addressing unmet medical needs. Collaborative efforts between synthetic chemists, biologists, and clinicians will be essential to translate these findings into effective treatments for patients worldwide.